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Abstract

This technical guide provides an in-depth overview of carbon diselenide (CSe:z), a versatile
yet hazardous compound with significant applications in materials science and organic
synthesis. This document details its chemical identity, physical and spectroscopic properties,
and provides a thorough examination of its synthesis and key reactions, including high-
pressure polymerization and its role as a precursor in the synthesis of tetraselenafulvalenes.
Detailed experimental protocols for its synthesis and major reactions are provided to facilitate
reproducible research. Furthermore, this guide includes visualizations of key reaction pathways
and experimental workflows to enhance understanding of the complex processes involving this
compound.

Chemical Identity and Properties

Carbon diselenide, systematically named methanediselone under IUPAC nomenclature, is an
inorganic compound with the chemical formula CSe:z.[1] Its Chemical Abstracts Service (CAS)
Registry Number is 506-80-9.[1]

Physical Properties

Carbon diselenide is a yellow-orange, oily liquid with a pungent, unpleasant odor.[1] It is
sensitive to light and is insoluble in water but soluble in various organic solvents.[1] A summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3053059?utm_src=pdf-interest
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

of its key physical properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula CSe2 [1]
Molar Mass 169.953 g-mol-1 [1]
Appearance Yellow-orange oily liquid [1]
Odor Pungent, unpleasant [1]
Density 2.6824 g/cm3 [1]
Melting Point -43.7 °C [1]
Boiling Point 125.5°C [1]
Solubility in Water 0.054 g/(100 mL) [1]
Solubility Soluble in CSz, toluene [1]
Dipole Moment 0D [1]
Flash Point 30°C [1]

Spectroscopic Data

The spectroscopic properties of carbon diselenide are crucial for its characterization.

 NMR Spectroscopy: The 13C NMR and ’’Se NMR spectra of carbon diselenide have been
studied to understand its electronic structure.

 Infrared (IR) and Raman Spectroscopy: As a linear molecule with Doh symmetry, carbon
diselenide exhibits characteristic vibrational modes.[1] The antisymmetric stretching mode is
observed in the IR spectrum, while the symmetric stretching mode is Raman active.

Synthesis of Carbon Diselenide

Carbon diselenide can be synthesized by the reaction of selenium powder with
dichloromethane vapor at elevated temperatures.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis from Selenium and
Dichloromethane

Materials:

Selenium powder

Dichloromethane (CH2Clz2)

Inert gas (e.g., nitrogen or argon)

Tube furnace

Gas washing bottles

Cold trap (e.g., liquid nitrogen)
Procedure:

e A quartz tube is packed with selenium powder and placed in a tube furnace.

An inert gas is passed through a gas washing bottle containing dichloromethane to carry its
vapor into the reaction tube.

The furnace is heated to approximately 550 °C.

The reaction (2 Se + CHz2Cl> — CSez + 2 HCI) occurs in the gas phase.[1]

The product stream is passed through a cold trap to condense the carbon diselenide.

The crude product can be purified by vacuum distillation.

Key Reactions and Applications

Carbon diselenide is a valuable precursor in the synthesis of various organic selenium
compounds, particularly organic conductors and superconductors.

High-Pressure Polymerization
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Under high pressure, carbon diselenide undergoes polymerization to form a black,
semiconducting solid.[2][3] The polymer is believed to have a head-to-head structure with a
repeating unit of [-C(=Se)-Se-|n.[1]

Experimental Protocol: High-Pressure Polymerization
Materials:

o Carbon diselenide

e Solvent (e.g., methylene chloride or dioxane)

e High-pressure apparatus

Procedure:

o A solution of carbon diselenide in the chosen solvent is prepared.

The solution is placed in a high-pressure cell.

The pressure is increased to approximately 5000 atm.[2]

The temperature is raised to 100 °C and maintained for 20 hours.[2]

After cooling and depressurization, the resulting black solid polymer is collected, washed
with a suitable solvent, and dried. A yield of 95% has been reported for this process.[2]

Synthesis of Tetraselenafulvalenes (TSF)

Carbon diselenide is a key reagent in the synthesis of tetraselenafulvalenes, which are
important components of organic conductors. A general workflow for the synthesis of a TSF
derivative from an alkyne and carbon diselenide is depicted below.
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Caption: Synthetic pathway for a tetraselenafulvalene derivative.[4]

Reaction with Secondary Amines

Carbon diselenide readily reacts with secondary amines to form dialkyldiselenocarbamates.[1]
This reaction is analogous to the reaction of carbon disulfide with secondary amines.
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Caption: Reaction of carbon diselenide with a secondary amine.
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Safety and Handling

Carbon diselenide is a highly toxic compound and should be handled with extreme caution in
a well-ventilated fume hood. It has a high vapor pressure, presenting a significant inhalation
hazard.[1] Due to its unpleasant odor and toxicity, synthetic routes that avoid the use of carbon
diselenide are often preferred when possible.[1]

Conclusion

Carbon diselenide, despite its hazardous nature, remains a valuable reagent in specialized
areas of chemistry, particularly in the synthesis of selenium-containing organic materials. A
thorough understanding of its properties, synthesis, and reactivity, as provided in this guide, is
essential for its safe and effective use in research and development. The detailed protocols and
workflow visualizations are intended to support the scientific community in exploring the
potential of this unique compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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